3-fluoro-N-[2-({6-[(5-methyl-2-pyridinyl)amino]-3-pyridazinyl}amino)ethyl]benzamide

• IUPAC Name: 3-fluoro-N-[2-[[6-[(5-methylpyridin-2-yl)amino]pyridazin-3-yl]amino]ethyl]benzamide
• InChI: InChI=1S/C19H19FN6O/c1-13-5-6-16(23-12-13)24-18-8-7-17(25-26-18)21-9-10-22-19(27)14-3-2-4-15(20)11-14/h2-8,11-12H,9-10H2,1H3,(H,21,25)(H,22,27)(H,23,24,26)
• InChI Key: NUBWSXGWULEENQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)NC2=NN=C(C=C2)NCCNC(=O)C3=CC(=CC=C3)F
• Molecular Formula: C19H19FN6O
• Molecular Weight: 366.4 g/mol

Description

3-fluoro-N-[2-({6-[(5-methyl-2-pyridinyl)amino]-3-pyridazinyl}amino)ethyl]benzamide is a useful research compound. Its molecular formula is C19H19FN6O and its molecular weight is 366.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 366.16043741 g/mol and the complexity rating of the compound is 468. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Properties

The compound belongs to a class of molecules that can be synthesized through various chemical pathways. These include the synthesis of benzamide-based 5-aminopyrazoles and their fused heterocycles, showing significant antiviral activities against bird flu influenza (H5N1) (Hebishy et al., 2020). Additionally, the synthesis of thienopyrimidine derivatives has been reported, exhibiting pronounced antimicrobial activity (Bhuiyan et al., 2006), indicating the compound's potential as a precursor or analog in synthesizing bioactive molecules.

Biological Activities and Applications

• Antiviral and Antimicrobial Potential : The synthesis of novel benzamide-based compounds has been explored for their potential antiviral activities, particularly against the influenza A virus (H5N1) (Hebishy et al., 2020). This suggests the potential application of 3-fluoro-N-[2-({6-[(5-methyl-2-pyridinyl)amino]-3-pyridazinyl}amino)ethyl]benzamide in developing antiviral agents.

• Antimicrobial Research : The antimicrobial properties of thienopyrimidine derivatives have been documented, indicating the usefulness of such compounds in addressing bacterial infections (Bhuiyan et al., 2006). This aligns with the broader research interest in combating antimicrobial resistance through novel drug development.

• Neurological Applications : The compound's structural similarity to molecules that interact with neurotransmitter systems suggests potential research applications in neurology and psychiatry. For instance, the development of fluorine-18-labeled 5-HT1A antagonists for PET studies (Lang et al., 1999) indicates the relevance of fluorinated benzamides in neurological research, potentially applicable to this compound.

• Cancer Research : Compounds with similar structural features have been evaluated for their antitumor activities, suggesting a possible application in cancer research. The exploration of enaminones as building blocks for substituted pyrazoles with antitumor and antimicrobial activities (Riyadh, 2011) highlights the potential of such molecules in developing new anticancer agents.